Cas no 1251689-02-7 (4-tert-butyl-N-{1-1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide)

• Product Name: 4-tert-butyl-N-{1-1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide
• CAS No: 1251689-02-7
• MF: C₂₅H₂₈FN₅O₂
• MW: 449.520528793335
• CID: 5959179
• PubChem ID: 49665347
• Update Time: 2025-10-31

4-tert-butyl-N-{1-1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-{1-1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide
• AKOS024485429
• 1251689-02-7
• F3406-7715
• 4-(tert-butyl)-N-(1-(1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)benzamide
• 4-tert-butyl-N-{1-[1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}benzamide
• 4-tert-butyl-N-[1-[1-(3-fluorophenyl)triazole-4-carbonyl]piperidin-4-yl]benzamide

• Inchi： 1S/C25H28FN5O2/c1-25(2,3)18-9-7-17(8-10-18)23(32)27-20-11-13-30(14-12-20)24(33)22-16-31(29-28-22)21-6-4-5-19(26)15-21/h4-10,15-16,20H,11-14H2,1-3H3,(H,27,32)
• InChI Key： IVVJSPVESNKHHA-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)N1C=C(C(N2CCC(CC2)NC(C2C=CC(=CC=2)C(C)(C)C)=O)=O)N=N1

Computed Properties

• Exact Mass: 449.22270331g/mol
• Monoisotopic Mass: 449.22270331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 80.1Ų

Additional information on 4-tert-butyl-N-{1-1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide

Comprehensive Overview of 4-tert-butyl-N-{1-1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide (CAS No. 1251689-02-7)

The compound 4-tert-butyl-N-{1-1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide (CAS No. 1251689-02-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 1,2,3-triazole core linked to a piperidine moiety and a tert-butylbenzamide group, makes it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications as a modulator of protein-protein interactions, a hot topic in modern medicinal chemistry.

In recent years, the demand for novel triazole-based compounds has surged due to their versatility in targeting enzymes and receptors. The incorporation of a 3-fluorophenyl group in this molecule enhances its binding affinity and metabolic stability, addressing a common challenge in drug development. This aligns with the growing trend of optimizing ADME (Absorption, Distribution, Metabolism, Excretion) properties, a frequent search query among pharmaceutical professionals. The compound’s CAS No. 1251689-02-7 is often referenced in patents and academic papers, highlighting its relevance in cutting-edge research.

Another key aspect of 4-tert-butyl-N-{1-1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide is its potential role in addressing neurodegenerative diseases, a major focus area in 2024. The piperidine scaffold is known to cross the blood-brain barrier, making it valuable for CNS-targeted therapies. This resonates with the increasing public interest in Alzheimer’s and Parkinson’s disease treatments, as evidenced by rising search volumes for these terms. The compound’s fluorinated aromatic ring further contributes to its bioavailability, a critical factor in CNS drug design.

From a synthetic chemistry perspective, the compound’s 1,2,3-triazole ring is often constructed via click chemistry, a technique widely discussed in online forums and research communities. This method’s efficiency and selectivity make it a favorite topic among organic chemists, further boosting the visibility of CAS No. 1251689-02-7 in scientific databases. Additionally, the tert-butyl group in the benzamide segment is frequently studied for its steric effects, which can fine-tune molecular interactions—a subtopic trending in Q&A platforms like ResearchGate.

Beyond its pharmacological potential, 4-tert-butyl-N-{1-1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide is also a subject of interest in computational chemistry. Molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) analyses, often searched by students and researchers, leverage this compound’s structure to predict bioactivity. The integration of AI-driven drug discovery tools has further amplified its prominence, as machine learning models frequently use such molecules for training datasets.

In summary, CAS No. 1251689-02-7 represents a convergence of multiple scientific disciplines, from synthetic chemistry to neuropharmacology. Its structural features, including the fluorophenyl-triazole hybrid and piperidine-carboxamide linkage, offer rich opportunities for innovation. As the scientific community continues to explore its applications, this compound is poised to remain a focal point in discussions about next-generation therapeutics and precision medicine.